molecular formula C21H21N3O3 B6045820 1-(3-furylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide

1-(3-furylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide

Cat. No. B6045820
M. Wt: 363.4 g/mol
InChI Key: DRVFQZVIOCOTNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-furylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide is a chemical compound that has gained attention in the scientific community due to its potential applications in pharmaceutical research. This compound is a proline-derived amide that has been synthesized using various methods. The compound has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments, and future directions for research.

Mechanism of Action

The mechanism of action of 1-(3-furylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response. The compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
1-(3-furylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as arthritis. The compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-furylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide in laboratory experiments is its anti-inflammatory properties. This makes it a useful compound to study in the context of inflammatory diseases. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to study its effects on specific pathways.

Future Directions

For research on 1-(3-furylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide include further studies on its mechanism of action, as well as its potential use in the treatment of cancer. The compound could also be studied for its potential use in the treatment of other diseases such as autoimmune diseases. Additionally, further research could be done to optimize the synthesis method for this compound to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of 1-(3-furylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide has been achieved using various methods. One method involves the reaction of 3-aminopiperidine with furfural and 2-(3-pyridinyloxy)benzaldehyde in the presence of acetic acid. Another method involves the reaction of 3-aminopiperidine with furfural and 2-(3-pyridinyloxy)benzaldehyde in the presence of acetic anhydride. Both of these methods have been successful in synthesizing the compound.

Scientific Research Applications

1-(3-furylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide has been studied for its potential applications in pharmaceutical research. The compound has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as arthritis. The compound has also been studied for its potential use in the treatment of cancer due to its ability to inhibit the growth of cancer cells.

properties

IUPAC Name

1-(furan-3-ylmethyl)-N-(2-pyridin-3-yloxyphenyl)pyrrolidine-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N3O3/c25-21(19-7-4-11-24(19)14-16-9-12-26-15-16)23-18-6-1-2-8-20(18)27-17-5-3-10-22-13-17/h1-3,5-6,8-10,12-13,15,19H,4,7,11,14H2,(H,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DRVFQZVIOCOTNJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(N(C1)CC2=COC=C2)C(=O)NC3=CC=CC=C3OC4=CN=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

363.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3-furylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.